Cas no 1009368-28-8 (Tert-butyl 3-[(chlorocarbonyl)oxy]azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-[(chlorocarbonyl)oxy]azetidine-1-carboxylate
• CAS No: 1009368-28-8
• MF: C₉H₁₄ClNO₄
• MW: 235.664762020111
• MDL: MFCD24387654
• CID: 2110448
• PubChem ID: 57686683
• Update Time: 2025-06-15

Tert-butyl 3-[(chlorocarbonyl)oxy]azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(chlorocarbonyloxy)azetidine-1-carboxylate
• tert-Butyl 3-[(chlorocarbonyl)oxy]azetidine-1-carboxylate
• tert-Butyl 3-((chlorocarbonyl)oxy)azetidine-1-carboxylate
• PMFUNKVMRLFUJD-UHFFFAOYSA-N
• Tert-butyl 3-[(chlorocarbonyl)oxy]azetidine-1-carboxylate

• MDL： MFCD24387654
• Inchi： 1S/C9H14ClNO4/c1-9(2,3)15-8(13)11-4-6(5-11)14-7(10)12/h6H,4-5H2,1-3H3
• InChI Key： PMFUNKVMRLFUJD-UHFFFAOYSA-N
• SMILES： ClC(=O)OC1CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 268
• Topological Polar Surface Area: 55.8

Tert-butyl 3-[(chlorocarbonyl)oxy]azetidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on Tert-butyl 3-[(chlorocarbonyl)oxy]azetidine-1-carboxylate

Introduction to Tert-butyl 3-[(chlorocarbonyl)oxy]azetidine-1-carboxylate (CAS No. 1009368-28-8)

Tert-butyl 3-[(chlorocarbonyl)oxy]azetidine-1-carboxylate, with the CAS number 1009368-28-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azetidine derivatives, which are known for their diverse biological activities and potential applications in drug development.

The molecular structure of Tert-butyl 3-[(chlorocarbonyl)oxy]azetidine-1-carboxylate features a tert-butyl group attached to an azetidine ring, which is further functionalized with a chlorocarbonyl-oxy group at the 3-position. This unique structural arrangement imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and a promising candidate for further pharmacological investigation.

In recent years, there has been a growing interest in azetidine derivatives due to their potential as scaffolds for the development of novel therapeutic agents. The tert-butyl group enhances the stability of the molecule, making it more suitable for various chemical transformations, while the chlorocarbonyl-oxy moiety provides a reactive site for further functionalization. These characteristics have positioned Tert-butyl 3-[(chlorocarbonyl)oxy]azetidine-1-carboxylate as a key intermediate in the synthesis of more complex molecules.

One of the most compelling aspects of this compound is its utility in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop novel compounds with potential applications in treating various diseases. For instance, studies have shown that derivatives of azetidine can exhibit antimicrobial, anti-inflammatory, and even anticancer properties. The tert-butyl group and chlorocarbonyl-oxy moiety play crucial roles in modulating these biological activities, making Tert-butyl 3-[(chlorocarbonyl)oxy]azetidine-1-carboxylate a versatile building block in drug discovery.

The synthesis of Tert-butyl 3-[(chlorocarbonyl)oxy]azetidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chlorocarbonyl-oxy group at the 3-position of the azetidine ring is particularly critical and often involves nucleophilic substitution reactions. These reactions must be carefully optimized to ensure high yield and purity, which are essential for pharmaceutical applications.

Recent advancements in synthetic methodologies have improved the efficiency and scalability of producing Tert-butyl 3-[(chlorocarbonyl)oxy]azetidine-1-carboxylate. Techniques such as transition metal-catalyzed reactions and flow chemistry have enabled researchers to achieve higher yields and purities with reduced environmental impact. These innovations not only enhance the practicality of working with this compound but also align with broader trends toward sustainable chemical synthesis.

The biological activity of Tert-butyl 3-[(chlorocarbonyl)oxy]azetidine-1-carboxylate has been extensively studied in various preclinical models. Research has demonstrated its potential as a lead compound for developing new therapeutic agents. For example, studies have shown that certain derivatives can inhibit specific enzymes involved in disease pathways, leading to promising results in treating conditions such as inflammation and cancer.

In conclusion, Tert-butyl 3-[(chlorocarbonyl)oxy]azetidine-1-carboxylate (CAS No. 1009368-28-8) is a highly valuable compound in pharmaceutical research due to its unique structural features and versatile applications. Its role as an intermediate in synthesizing bioactive molecules underscores its importance in drug development. As research continues to uncover new therapeutic potentials, this compound is poised to play an increasingly significant role in the discovery and development of novel treatments for various diseases.